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Introduction

J-104129 is a potent and selective antagonist of the muscarinic M3 receptor.[1][2] Its high

affinity for the M3 receptor subtype over the M2 receptor subtype confers a significant

therapeutic window, particularly in the context of respiratory diseases.[1] This document

provides detailed application notes and a generalized in vivo experimental protocol for

researchers investigating the pharmacological effects of J-104129.

Quantitative Data Summary
The following table summarizes the key quantitative parameters of J-104129, highlighting its

potency and selectivity.
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Parameter Species Value
Receptor
Subtype

Reference

Ki Human 4.2 nM M3 [1][2]

Human 19 nM M1

Human 490 nM M2 [1][2]

KB Rat (Trachea) 3.3 nM M3

Rat (Right Atria) 170 nM M2

ED50 Rat 0.58 mg/kg (oral) - [1]

Note: Ki represents the inhibition constant, indicating the concentration of the drug that

occupies 50% of the receptors. KB is the equilibrium dissociation constant of a competitive

antagonist, representing the concentration of antagonist that requires a doubling of the agonist

concentration to produce the same response. ED50 is the dose of a drug that produces 50% of

its maximum effect.

Signaling Pathway of M3 Receptor Antagonism by J-
104129
J-104129 exerts its effects by blocking the action of acetylcholine (ACh) at muscarinic M3

receptors. In smooth muscle, such as that found in the bronchioles, M3 receptor activation by

ACh initiates a signaling cascade that leads to muscle contraction. J-104129, as a competitive

antagonist, prevents this cascade, leading to bronchodilation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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